Cas no 21-23-8 (Lancilactone C)

• Product Name: Lancilactone C
• CAS No: 21-23-8
• MF: C₃₀H₄₀O₄
• MW: 464.636209487915
• CID: 911343
• Update Time: 2023-08-02

Lancilactone C Chemical and Physical Properties

Names and Identifiers

• PROPANOL-1
• Lancilactone C
• Cyclohept(e)indene-7-propanoic acid, 3-((1S)-1-((2S)-3,6-dihydro-5-methyl-6-oxo-2H-pyran-2

• Inchi： 1S/C30H40O4/c1-18(2)23-9-10-25-22(17-21(23)8-12-27(31)32)13-15-29(5)24(14-16-30(25,29)6)20(4)26-11-7-19(3)28(33)34-26/h7,9-10,17,20,24,26H,8,11-16H2,1-6H3,(H,31,32)/t20-,24+,26-,29+,30-/m0/s1
• InChI Key： TYAJEEFQBLTASC-NNIFVFKYSA-N
• SMILES： O1C(C(C)=CC[C@H]1[C@@H](C)[C@H]1CC[C@@]2(C)C3C=C/C(=C(/C)\C)/C(CCC(=O)O)=CC=3CC[C@@]21C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 34
• Rotatable Bond Count: 5
• Complexity: 1050
• Topological Polar Surface Area: 63.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene lactones